molecular formula C9H11N3O B8500829 6-(Dimethylamino)-4-(hydroxymethyl)picolinonitrile

6-(Dimethylamino)-4-(hydroxymethyl)picolinonitrile

Cat. No.: B8500829
M. Wt: 177.20 g/mol
InChI Key: ANEAYNAUYQINOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Dimethylamino)-4-(hydroxymethyl)picolinonitrile is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11N3O

Molecular Weight

177.20 g/mol

IUPAC Name

6-(dimethylamino)-4-(hydroxymethyl)pyridine-2-carbonitrile

InChI

InChI=1S/C9H11N3O/c1-12(2)9-4-7(6-13)3-8(5-10)11-9/h3-4,13H,6H2,1-2H3

InChI Key

ANEAYNAUYQINOO-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC(=CC(=N1)C#N)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 364 mg (1.66 mmol) of (2-cyano-6-(dimethylamino)pyridin-4-yl)methyl acetate in 7 mL of MeOH was added 365 mg (2.64 mmol) of K2CO3. After 1 h, the mixture was filtered through Celite with MeOH and EtOAc. More EtOAc and H2O (30 mL) were added; the aqueous layer was extracted with EtOAc (4×). The combined extracts were washed with brine (50 mL), dried over Na2SO4, filtered, and concentrated. Purification by flash silica gel chromatography (50% EtOAc/hexanes) provided 253 mg of 6-(dimethylamino)-4-(hydroxymethyl)picolinonitrile as a pale yellow solid in 86% yield.
Name
(2-cyano-6-(dimethylamino)pyridin-4-yl)methyl acetate
Quantity
364 mg
Type
reactant
Reaction Step One
Name
Quantity
365 mg
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One

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